Cas no 2201133-24-4 (methyl 2-chloro-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzoate)

• Product Name: methyl 2-chloro-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzoate
• CAS No: 2201133-24-4
• MF: C₁₄H₁₈BClO₄
• MW: 296.554323673248
• MDL: MFCD18730329
• CID: 5154827
• PubChem ID: 122199553
• Update Time: 2026-03-03

methyl 2-chloro-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzoate Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 2-chloro-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-, methyl ester
• methyl 2-chloro-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzoate
• Methyl2-chloro-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzoate
• G64787
• ClC1=C(C(=O)OC)C=CC=C1B1OC(C(O1)(C)C)(C)C
• EN300-336135
• 2201133-24-4
• DB-386070
• methyl 2-chloro-3-(tetramethyl-1,3,2-dioxaborolan-2-yl)benzoate
• CS-0368827
• Z2044786608

• MDL： MFCD18730329
• Inchi： 1S/C14H18BClO4/c1-13(2)14(3,4)20-15(19-13)10-8-6-7-9(11(10)16)12(17)18-5/h6-8H,1-5H3
• InChI Key： LXLLJEVGHWIWNP-UHFFFAOYSA-N
• SMILES： C(OC)(=O)C1=CC=CC(B2OC(C)(C)C(C)(C)O2)=C1Cl

Computed Properties

• Exact Mass: 296.0986669g/mol
• Monoisotopic Mass: 296.0986669g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 369
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 44.8Ų

Additional information on methyl 2-chloro-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzoate

Methyl 2-Chloro-3-(4,4,5,5-Tetramethyl-1,3,2-Dioxaborolan-2-Yl)Benzoate: A Comprehensive Overview

Methyl 2-chloro-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzoate is a highly specialized organic compound with the CAS registry number 2201133-24-4. This compound belongs to the class of boronic esters and has garnered significant attention in the fields of organic synthesis and materials science due to its unique structural features and versatile applications. The molecule consists of a benzoate moiety substituted with a chlorine atom at the 2-position and a boron-containing dioxaborolane group at the 3-position. The presence of these functional groups makes it an ideal candidate for various chemical transformations and applications.

The dioxaborolane group in this compound is particularly noteworthy as it imparts unique electronic and structural properties. Recent studies have highlighted the importance of such boronic esters in cross-coupling reactions, such as the Suzuki-Miyaura coupling. This reaction is widely used in the synthesis of complex organic molecules, including pharmaceuticals and advanced materials. The chlorine substituent at the 2-position further enhances the reactivity of the compound by introducing electron-withdrawing effects, which can be exploited in various synthetic pathways.

One of the most exciting developments involving methyl 2-chloro-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzoate is its role in the synthesis of functional polymers. Researchers have demonstrated that this compound can serve as a building block for constructing advanced polymer networks with tailored properties. For instance, its ability to undergo controlled polymerization reactions has led to the development of materials with enhanced mechanical strength and thermal stability. These findings have significant implications for industries such as electronics and aerospace.

In addition to its role in polymer synthesis, this compound has also been explored for its potential in drug discovery. The combination of a benzoate backbone and a boronic ester group makes it an attractive candidate for medicinal chemistry applications. Recent studies have shown that derivatives of this compound exhibit promising biological activities against various disease targets. For example, certain analogs have demonstrated potent anti-inflammatory and anticancer properties.

The synthesis of methyl 2-chloro-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzoate involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. Key steps include Friedel-Crafts acylation and subsequent functionalization to introduce the boronic ester group. The use of transition metal catalysts has significantly improved the efficiency and selectivity of these reactions.

From an environmental standpoint, researchers are increasingly focusing on developing sustainable methods for synthesizing such compounds. Green chemistry approaches are being explored to minimize waste generation and reduce energy consumption during production processes. These efforts align with global initiatives aimed at promoting environmentally friendly chemical manufacturing practices.

In conclusion, methyl 2-chloro-3-(4,4,5,5-tetramethyl-1,3,dioxaborolan--yl)benzoate is a versatile compound with wide-ranging applications in organic synthesis and materials science. Its unique structure enables it to participate in diverse chemical transformations while maintaining high reactivity and stability. As research continues to uncover new potential uses for this compound across various industries